Cas no 1503424-72-3 ((1,5-dimethyl-1H-pyrazol-4-yl)methanethiol)

• Product Name: (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol
• CAS No: 1503424-72-3
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 6559792
• PubChem ID: 79883031
• Update Time: 2025-06-15

(1,5-dimethyl-1H-pyrazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol
• 1H-Pyrazole-4-methanethiol, 1,5-dimethyl-

• Inchi： 1S/C6H10N2S/c1-5-6(4-9)3-7-8(5)2/h3,9H,4H2,1-2H3
• InChI Key： UMILSMDHEBNDKF-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(CS)C=N1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 249.4±25.0 °C(Predicted)
• pka: 9.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol

Comprehensive Overview of (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol (CAS No. 1503424-72-3)

(1,5-dimethyl-1H-pyrazol-4-yl)methanethiol (CAS No. 1503424-72-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This sulfur-containing derivative of pyrazole is particularly notable for its role in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals are increasingly exploring its utility in drug discovery and catalysis, making it a compound of high interest in contemporary chemical research.

The molecular structure of (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol features a pyrazole ring substituted with methyl groups at the 1 and 5 positions, along with a methanethiol functional group at the 4 position. This configuration imparts distinct reactivity, particularly in nucleophilic substitution reactions and metal coordination chemistry. Recent studies have highlighted its potential as a ligand in transition metal complexes, which are crucial for developing new catalytic systems in industrial processes.

In the context of green chemistry and sustainable synthesis, (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol has emerged as a candidate for eco-friendly chemical transformations. Its ability to participate in C-S bond formation reactions aligns with the growing demand for atom-efficient methodologies. This is particularly relevant given the current focus on reducing hazardous byproducts in chemical manufacturing, a topic frequently searched by professionals in the field.

From a pharmaceutical perspective, this compound serves as a valuable building block for the synthesis of biologically active molecules. Its heterocyclic core is a common motif in drug design, often associated with kinase inhibitors and anti-inflammatory agents. The inclusion of the thiol group further enhances its versatility, enabling conjugation strategies in prodrug development and bioconjugation chemistry.

The analytical characterization of (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring the compound's quality, especially when used in high-value applications. Recent advancements in analytical instrumentation have improved the detection and quantification of such specialty chemicals, addressing common queries about quality control in fine chemical production.

In material science, the compound's thiol functionality makes it suitable for surface modification and nanomaterial functionalization. This aligns with the increasing interest in self-assembled monolayers (SAMs) and molecular electronics, topics that frequently appear in academic and industrial research discussions. Its potential in corrosion inhibition is another area being explored, particularly for metal protection in harsh environments.

The synthesis of (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol typically involves multi-step organic transformations, with careful consideration given to reaction conditions and yield optimization. Recent literature has focused on improving the synthetic efficiency of such heterocyclic thiols, addressing common challenges in scale-up processes. This is particularly relevant for manufacturers searching for cost-effective production methods.

From a regulatory standpoint, proper handling and storage of (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol are essential, though it does not fall under restricted categories. The compound's material safety data should be consulted for specific handling precautions, a topic frequently queried by laboratory personnel and EHS professionals.

Looking ahead, the future applications of (1,5-dimethyl-1H-pyrazol-4-yl)methanethiol may expand into biotechnology and nanomedicine, particularly in drug delivery systems and diagnostic probes. Its chemical versatility positions it as a compound with significant potential in emerging technologies, making it a subject of ongoing research and development across multiple disciplines.